![molecular formula C19H21ClN2O2 B5707059 N-[3-chloro-2-(1-piperidinyl)phenyl]-2-methoxybenzamide](/img/structure/B5707059.png)
N-[3-chloro-2-(1-piperidinyl)phenyl]-2-methoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[3-chloro-2-(1-piperidinyl)phenyl]-2-methoxybenzamide, also known as ML-18, is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a selective antagonist of the sigma-2 receptor, which has been implicated in various physiological and pathological processes. In
Mechanism of Action
N-[3-chloro-2-(1-piperidinyl)phenyl]-2-methoxybenzamide acts as a selective antagonist of the sigma-2 receptor, which is a poorly understood receptor that has been implicated in various physiological and pathological processes. The exact mechanism of action of this compound is not fully understood, but it is thought to modulate the activity of the sigma-2 receptor and downstream signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including anti-tumor activity, neuroprotective effects, and modulation of ion channel activity. It has also been shown to modulate the activity of various neurotransmitter systems, including dopamine and glutamate.
Advantages and Limitations for Lab Experiments
N-[3-chloro-2-(1-piperidinyl)phenyl]-2-methoxybenzamide has several advantages for lab experiments, including its high selectivity for the sigma-2 receptor and its potential as a chemotherapeutic agent. However, it also has several limitations, including its relatively low potency and its potential toxicity at high doses.
Future Directions
There are several future directions for research on N-[3-chloro-2-(1-piperidinyl)phenyl]-2-methoxybenzamide, including the development of more potent and selective sigma-2 receptor ligands, the elucidation of the exact mechanism of action of this compound, and the exploration of its potential applications in various neurological disorders. Additionally, further studies are needed to explore the potential toxicity and side effects of this compound, as well as its pharmacokinetics and pharmacodynamics.
Synthesis Methods
The synthesis of N-[3-chloro-2-(1-piperidinyl)phenyl]-2-methoxybenzamide involves several steps, including the reaction of 3-chloro-2-(1-piperidinyl)aniline with 2-methoxybenzoyl chloride, followed by purification and characterization. The yield and purity of the final product can be optimized through various modifications of the reaction conditions.
Scientific Research Applications
N-[3-chloro-2-(1-piperidinyl)phenyl]-2-methoxybenzamide has been used in various scientific research applications, including cancer research, neuroscience, and drug discovery. It has been shown to have anti-tumor activity in various cancer cell lines, and may have potential as a chemotherapeutic agent. In neuroscience, this compound has been used to study the sigma-2 receptor and its role in various neurological disorders. It has also been used in drug discovery efforts to develop novel sigma-2 receptor ligands.
properties
IUPAC Name |
N-(3-chloro-2-piperidin-1-ylphenyl)-2-methoxybenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21ClN2O2/c1-24-17-11-4-3-8-14(17)19(23)21-16-10-7-9-15(20)18(16)22-12-5-2-6-13-22/h3-4,7-11H,2,5-6,12-13H2,1H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WNVZYZYDEMILPC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C(=O)NC2=C(C(=CC=C2)Cl)N3CCCCC3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.